Cas no 2229103-36-8 (4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol)

• Product Name: 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol
• CAS No: 2229103-36-8
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5993604
• PubChem ID: 165971721
• Update Time: 2025-06-10

4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1973562
• 4-(3-amino-1,1-difluoropropyl)-3-chlorophenol
• 2229103-36-8
• 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol

• Inchi： 1S/C9H10ClF2NO/c10-8-5-6(14)1-2-7(8)9(11,12)3-4-13/h1-2,5,14H,3-4,13H2
• InChI Key： NUWKNUDJLYUCNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCN)(F)F)O

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol

4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol (CAS No. 2229103-36-8): A Comprehensive Overview

4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol, identified by the CAS registry number 2229103-36-8, is a chemically synthesized compound that has garnered significant attention in recent scientific research due to its unique structural properties and potential applications in various fields. This compound is characterized by a phenol backbone with a chloro substituent at the 3-position and a substituted propyl group at the 4-position. The propyl group itself contains two fluorine atoms at the 1-position and an amino group at the 3-position, making it a versatile molecule with diverse functional groups.

The synthesis of 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol involves a multi-step process that typically begins with the preparation of the chlorophenol derivative. This is followed by the introduction of the substituted propyl group through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The presence of fluorine atoms in the molecule introduces unique electronic properties, which can influence its reactivity and stability under different chemical conditions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its amino group and fluorinated substituents make it an attractive candidate for medicinal chemistry applications, particularly in the design of bioactive molecules targeting specific receptors or enzymes. For instance, researchers have explored its ability to act as a precursor for more complex structures with enhanced pharmacokinetic profiles.

In addition to its medicinal applications, 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol has shown promise in materials science. Its ability to form stable bonds under certain conditions makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties.

The compound's physical properties, such as its melting point and solubility, are critical factors that influence its suitability for various applications. Recent experimental data indicate that it exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions, although it may degrade under harsh chemical or thermal conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol. These studies are essential for understanding its potential risks to ecosystems and human health if released into the environment during industrial processes or waste management.

The development of efficient analytical methods for detecting and quantifying this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate and reliable measurements, which are crucial for quality control in manufacturing processes.

In conclusion, 4-(3-Amino-1,1-difluoropropyl)-3-chlorophenol (CAS No. 2229103-36-8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and development efforts aimed at advancing medicine, materials science, and environmental sustainability.